Cas no 2227846-39-9 ((2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol)

• Product Name: (2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol
• CAS No: 2227846-39-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6307981
• PubChem ID: 165881913
• Update Time: 2025-05-25

(2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol
• EN300-1809868
• 2227846-39-9

• Inchi： 1S/C12H17NO2/c13-5-3-11(14)8-9-1-2-12-10(7-9)4-6-15-12/h1-2,7,11,14H,3-6,8,13H2/t11-/m0/s1
• InChI Key： BLCFLUCOMJMZEA-NSHDSACASA-N
• SMILES： O1CCC2=C1C=CC(=C2)C[C@H](CCN)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol

Introduction to (2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol (CAS No: 2227846-39-9)

The compound (2R)-4-amino-1-(2,3-dihydro-1-benzofuran-5-yl)butan-2-ol (CAS No: 2227846-39-9) is a structurally complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical properties and its role in ongoing studies related to pharmacology, materials science, and biochemistry. The molecule's structure, which includes a benzofuran moiety and an amino alcohol group, contributes to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The benzofuran ring system is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material synthesis. The amino alcohol group further enhances the molecule's versatility by providing sites for hydrogen bonding and other intermolecular interactions.

One of the most promising areas of research involving (2R)-4-amino... is its application in drug discovery. Studies have shown that this compound exhibits potential as a modulator of key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, recent research has highlighted its ability to inhibit specific enzymes associated with these conditions, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, (2R)-4-amino... has also been explored for its role in materials science. Its unique structure allows it to serve as a building block for more complex materials, such as polymers and nanoparticles. Researchers have demonstrated that this compound can be used to create biocompatible materials with applications in tissue engineering and drug delivery systems.

The synthesis of (2R)-4-amino... involves a multi-step process that requires careful control over stereochemistry and reaction conditions. Recent breakthroughs in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as pharmaceuticals.

Moreover, the compound's reactivity has been studied extensively under various conditions. It has been found to undergo a range of reactions, including nucleophilic substitutions, oxidations, and reductions. These studies have provided valuable insights into its chemical behavior and have paved the way for further exploration of its applications.

In conclusion, (2R)-4-amino... (CAS No: 2227846-39-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.